N-(5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide
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Overview
Description
N-(5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H13N3O4S and its molecular weight is 331.35. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Applications
1,3,4-Oxadiazole derivatives exhibit a broad spectrum of pharmacological activities, making them significant in drug development. Research indicates that these compounds possess antiviral, analgesic, anti-inflammatory, antitumor, antioxidant, insecticidal, and anti-parasitic properties, highlighting their potential as versatile medicinal agents. The structural core of 1,3,4-oxadiazole is identified as crucial for the development of new drugs aimed at treating various diseases due to its efficacy and reduced toxicity compared to existing therapeutic agents (Rana, Salahuddin, & Sahu, 2020).
Material Science Applications
1,3,4-Oxadiazole rings are not only limited to pharmacological interests but also find applications in material sciences, such as in polymers, luminescence-producing materials, electron-transporting materials, and as corrosion inhibitors. Their incorporation into polymers and materials demonstrates the oxadiazole ring's versatility in contributing to the development of advanced materials with specialized properties (Petrov & Androsov, 2013).
Biodegradation and Environmental Impacts
Studies on the biodegradation of related thiophene and heterocyclic compounds shed light on the environmental impacts and degradation pathways of such molecules. Understanding the biodegradation of condensed thiophenes found in petroleum and their toxicology is essential for assessing the environmental footprint of these chemicals, which can be structurally related to the N-(5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide compound (Kropp & Fedorak, 1998).
Mechanism of Action
Target of Action
Compounds with similar structures, such as 3,4-dimethoxyphenethylamine (dmpea), have been found to interact with monoamine oxidases (mao) a and b . These enzymes play a crucial role in the metabolism of monoamine neurotransmitters, including dopamine, norepinephrine, and serotonin .
Mode of Action
This means it can prevent the breakdown of monoamine neurotransmitters, thereby increasing their availability in the brain .
Biochemical Pathways
As a potential mao inhibitor, it could impact the metabolic pathways of monoamine neurotransmitters . This could lead to an increase in the levels of these neurotransmitters in the brain, potentially affecting mood and behavior .
Pharmacokinetics
The adme (absorption, distribution, metabolism, and excretion) properties of similar compounds suggest that they can be absorbed and distributed throughout the body, metabolized (often in the liver), and then excreted .
Result of Action
If it acts similarly to dmpea, it could lead to increased levels of monoamine neurotransmitters in the brain, potentially affecting mood and behavior .
Properties
IUPAC Name |
N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O4S/c1-20-10-6-5-9(8-11(10)21-2)14-17-18-15(22-14)16-13(19)12-4-3-7-23-12/h3-8H,1-2H3,(H,16,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUWUKCVCHVIJKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC=CS3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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